Cas no 1132-26-9 (2-amino-2-methyl-3-phenyl-propanoic acid)

2-Amino-2-methyl-3-phenyl-propanoic acid is a non-proteinogenic α-amino acid featuring a phenyl group and a quaternary carbon center. Its unique structure, combining a methyl group and a phenyl substituent at the α-carbon, makes it a valuable chiral building block in organic synthesis and pharmaceutical research. The compound’s sterically hindered backbone enhances stability, while its amino and carboxyl functional groups allow for versatile derivatization. It is particularly useful in peptidomimetics and as an intermediate for bioactive molecules. The rigid framework contributes to conformational control in designed peptides, making it advantageous for studying structure-activity relationships. High purity grades ensure reproducibility in research applications.
2-amino-2-methyl-3-phenyl-propanoic acid structure
1132-26-9 structure
Product Name:2-amino-2-methyl-3-phenyl-propanoic acid
CAS No:1132-26-9
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD00010512
CID:40886
PubChem ID:108055
Update Time:2025-10-29

2-amino-2-methyl-3-phenyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-methyl-3-phenylpropanoic acid
    • H-DL-(ME)PHE-OH
    • H-ALPHA-ME-DL-PHE-OH
    • 2-METHYLPHENYLALANINE
    • (+/-)-2-AMINO-2-METHYL-3-PHENYLPROPIONIC ACID
    • ALPHA-ME-DL-PHENYLALANINE
    • ALPHA-METHYL-DL-PHENYLALANINE
    • A-METHYL-DL-PHENYLALANINE
    • à-methyl-dl-phenylalanine
    • 2-Amino-2-Methyl-3-Phenylpropionic Acid
    • ALPHA-METHYL-DL -PHENYLALANINE CRYSTALLINE
    • H-α-Me-DL-Phe-OH
    • α-Methyl-DL-phenylalanine
    • 2-amino-2-methyl-3-phenyl-propanoic acid
    • FT-0637541
    • dl-alpha-methylphenylalanine
    • SCHEMBL122295
    • Q27074405
    • DL-PHENYLALANINE, .ALPHA.-METHYL-
    • 3-AMINO-3-BENZO[1,3]DIOXOL-5-YL-PROPIONICACID
    • alpha-Methyl-DL-phenylalanine, 98%
    • GTPL5093
    • EN300-147031
    • NSC11202
    • UNII-67265D2JSG
    • .alpha.-Methyl-phenylalanine
    • alpha -Methyl-DL-phenylalanine
    • DL-Phenylalanine, alpha-methyl-
    • CHEBI:173496
    • 1132-26-9
    • Alanine, 2-methyl-3-phenyl-, DL-
    • DTXSID601312866
    • 67265D2JSG
    • CHEMBL1222268
    • DL-2-Amino-2-methyl-3-phenylpropanoic acid
    • F10556
    • Phenylalanine, .alpha.-methyl-
    • .ALPHA.-METHYL-DL-PHENYLALANINE
    • Phenylalanine, alpha-methyl-
    • alpha-methyl-d,l-phenylalanine
    • H--Me-DL-Phe-OH
    • J-002923
    • 2-Methylphenylalanine #
    • D,L-Phe(alphaMe)-OH
    • (5-CHLORO-7-IODO-QUINOLIN-8-YLOXY)-ACETICACIDHYDRAZIDE
    • AS-64353
    • AKOS015841817
    • FT-0633387
    • Methylphenylalanine, alpha
    • alpha-Methylphenylalanine
    • AB01038
    • MFCD00010512
    • NSC-11202
    • HY-W141831
    • CS-0201627
    • 4415-69-4
    • FT-0638308
    • SY239477
    • MFCD00145244
    • DL-I+/--Methylphenylalanine
    • DB-041159
    • MDL: MFCD00010512
    • Inchi: 1S/C10H13NO2/c1-10(11,9(12)13)7-8-5-3-2-4-6-8/h2-6H,7,11H2,1H3,(H,12,13)
    • InChI Key: HYOWVAAEQCNGLE-UHFFFAOYSA-N
    • SMILES: OC(C(C)(CC1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 179.09500
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.2
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.158
  • Melting Point: 293-294 °C (dec.) (lit.)
  • Boiling Point: 306 °C at 760 mmHg
  • Flash Point: 138.9 °C
  • Refractive Index: 1.561
  • PSA: 63.32000
  • LogP: 1.73140
  • Solubility: Not determined

2-amino-2-methyl-3-phenyl-propanoic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • Safety Term:S22;S24/25
  • Storage Condition:Store in cold storage.

2-amino-2-methyl-3-phenyl-propanoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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2-amino-2-methyl-3-phenyl-propanoic acid Production Method

2-amino-2-methyl-3-phenyl-propanoic acid Related Literature

Additional information on 2-amino-2-methyl-3-phenyl-propanoic acid

2-Amino-2-Methyl-3-Phenyl-Propanoic Acid (CAS No. 1132-26-9): An Overview of Its Properties, Applications, and Recent Research

2-Amino-2-methyl-3-phenyl-propanoic acid (CAS No. 1132-26-9) is a versatile compound with significant applications in the fields of chemistry, biochemistry, and pharmaceuticals. This amino acid derivative is known for its unique structural features and biological activities, making it a valuable component in various research and industrial processes.

Chemical Structure and Properties

2-Amino-2-methyl-3-phenyl-propanoic acid is a chiral molecule with the molecular formula C10H13NO2. It has a molecular weight of 179.21 g/mol. The compound features an amino group (-NH2) and a carboxylic acid group (-COOH) attached to a central carbon atom, which is also bonded to a methyl group (-CH3) and a phenyl group (-C6H5). This structure confers the molecule with both hydrophilic and hydrophobic properties, enhancing its solubility in various solvents.

The physical properties of 2-amino-2-methyl-3-phenyl-propanoic acid include a melting point of approximately 140°C and a boiling point of around 300°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's pKa values are around 9.7 for the amino group and 2.4 for the carboxylic acid group, indicating its ability to exist in different ionization states depending on the pH of the solution.

Synthesis and Production

The synthesis of 2-amino-2-methyl-3-phenyl-propanoic acid can be achieved through several methods, including the Strecker synthesis and enzymatic resolution. The Strecker synthesis involves the reaction of acetophenone with ammonia and hydrogen cyanide, followed by hydrolysis to form the desired amino acid. Enzymatic resolution methods utilize specific enzymes to selectively hydrolyze one enantiomer of the racemic mixture, yielding optically pure 2-amino-2-methyl-3-phenyl-propanoic acid.

In industrial settings, large-scale production of this compound often employs optimized synthetic routes that balance yield, purity, and cost-effectiveness. Recent advancements in catalytic processes have further improved the efficiency and sustainability of these methods.

Biological Activities and Applications

2-Amino-2-methyl-3-phenyl-propanoic acid exhibits a range of biological activities that make it valuable in various applications. One of its key roles is as a building block in peptide synthesis. Due to its unique structure, it can be incorporated into peptides to modulate their properties, such as stability, solubility, and biological activity.

In pharmaceutical research, 2-amino-2-methyl-3-phenyl-propanoic acid has been studied for its potential therapeutic applications. For instance, it has shown promise in the development of drugs targeting neurological disorders due to its ability to cross the blood-brain barrier. Additionally, its anti-inflammatory properties have been explored in preclinical studies for treating inflammatory diseases.

Recent Research Developments

The latest research on 2-amino-2-methyl-3-phenyl-propanoic acid has shed light on its potential as a lead compound for drug discovery. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-cancer activity against various tumor cell lines. The researchers found that these derivatives can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells.

Another notable study published in Bioorganic & Medicinal Chemistry Letters investigated the use of 2-amino-2-methyl-3-phenyl-propanoic acid-based peptides as inhibitors of protein-protein interactions (PPIs). The study demonstrated that these peptides effectively disrupt specific PPIs involved in disease pathways, opening new avenues for therapeutic intervention.

Safety Considerations and Handling

Safety is paramount when handling any chemical compound. While 2-amino-2-methyl-3-phenyl-propanoic acid is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

The compound should be stored in tightly sealed containers at room temperature away from direct sunlight and moisture. It is also advisable to consult material safety data sheets (MSDS) for detailed information on handling, storage, and disposal procedures.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 2-amino-2-methyl-3-phenyl-propanoic acid highlights its potential as a valuable chemical entity with diverse applications in chemistry, biochemistry, and pharmaceuticals. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery and development.

In conclusion, 2-amino-2-methyl-3-phenyl-propanoic acid (CAS No. 1132-26-9) continues to be an important compound with significant scientific interest. As research progresses, it is likely that new applications and insights will emerge, further solidifying its role in various fields.

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